![molecular formula C16H17N3O2 B2681937 N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1H-indole-2-carboxamide CAS No. 1396854-15-1](/img/structure/B2681937.png)
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1H-indole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1H-indole-2-carboxamide, also known as CPI-1189, is a novel compound that has shown promising results in various scientific research studies. This compound belongs to the class of indole carboxamides and has been synthesized using a specific method that involves the use of various chemicals and techniques.
Scientific Research Applications
- CPI-1189 has shown promise as an anticancer agent. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it inhibits cell proliferation, induces apoptosis, and disrupts tumor angiogenesis pathways .
- Inflammation plays a crucial role in various diseases. CPI-1189 has been explored for its anti-inflammatory potential. It modulates cytokine production, suppresses NF-κB activation, and reduces inflammatory mediators. This makes it relevant for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- The compound’s neuroprotective effects have been studied in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. It enhances neuronal survival, reduces oxidative stress, and attenuates neuroinflammation. Researchers are investigating its potential as a disease-modifying agent .
- CPI-1189 exhibits antimicrobial properties against both Gram-positive and Gram-negative bacteria. It disrupts bacterial cell membranes and inhibits essential enzymes. Researchers are exploring its use as an alternative to existing antibiotics, especially in the context of antibiotic resistance .
- Pain management is a critical area of research. CPI-1189 has demonstrated analgesic effects in animal models. It interacts with opioid receptors and modulates pain pathways. Investigations continue to explore its potential as a novel analgesic agent .
- Cardiovascular diseases remain a global health challenge. CPI-1189 has been studied for its vasodilatory effects, potential in treating hypertension, and ability to protect against ischemia-reperfusion injury. Researchers are keen on understanding its impact on cardiac function and remodeling .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotection and Neurodegenerative Diseases
Antimicrobial Activity
Analgesic and Antinociceptive Effects
Cardiovascular Applications
properties
IUPAC Name |
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c20-15-8-11(9-19(15)12-5-6-12)17-16(21)14-7-10-3-1-2-4-13(10)18-14/h1-4,7,11-12,18H,5-6,8-9H2,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZICDMDLRXJJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC(CC2=O)NC(=O)C3=CC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1H-indole-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.